Cas no 861612-61-5 (2-(2-hydroxy-5-methylphenoxy)acetic acid)

• Product Name: 2-(2-hydroxy-5-methylphenoxy)acetic acid
• CAS No: 861612-61-5
• Molecular Formula: C₉H₁₀O₄
• Molecular Weight: 182.173303127289
• CID: 6332236
• PubChem ID: 234325

2-(2-hydroxy-5-methylphenoxy)acetic acid Properties

Names and Identifiers

• 2-(2-hydroxy-5-methylphenoxy)acetic acid
• EN300-1763685
• 861612-61-5

• InChIKey： DKISFFYYRGTQBL-UHFFFAOYSA-N
• Inchi： 1S/C9H10O4/c1-6-2-3-7(10)8(4-6)13-5-9(11)12/h2-4,10H,5H2,1H3,(H,11,12)
• SMILES： O(CC(=O)O)C1=C(C=CC(C)=C1)O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.05790880g/mol
• Heavy Atom Count: 13
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives